Cas no 68654-32-0 (4-Chloro-3,4-dimethyl-2-pyrazolin-5-one)

• Product Name: 4-Chloro-3,4-dimethyl-2-pyrazolin-5-one
• CAS No: 68654-32-0
• MF: C₅H₇ClN₂O
• MW: 146.57487988472
• CID: 1073077
• PubChem ID: 12445115
• Update Time: 2025-05-20

4-Chloro-3,4-dimethyl-2-pyrazolin-5-one Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3,4-dimethyl-2-pyrazolin-5-one
• 3,4-Dimethyl-4-chlor-2-pyrazolin-5-on
• 4-Chlor-4,5-dimethyl-2,4-dihydro-pyrazol-3-on
• 4-chloro-4,5-dimethyl-2,4-dihydro-pyrazol-3-one
• WUNZPENTCVRFHU-UHFFFAOYSA-N
• 3,4-dimethyl-4-chloro-2-pyrazolin-5-one
• 4-Chloro-4,5-dimethyl-2,4-dihydro-3H-pyrazol-3-one
• 68654-32-0
• 4-Chloro-2,4-dihydro-4,5-dimethyl-3H-pyrazol-3-one
• starbld0032702
• SCHEMBL7240887
• 4-chloro-3,4-dimethyl-1H-pyrazol-5-one

• Inchi： 1S/C5H7ClN2O/c1-3-5(2,6)4(9)8-7-3/h1-2H3,(H,8,9)
• InChI Key： WUNZPENTCVRFHU-UHFFFAOYSA-N
• SMILES： ClC1(C)C(NN=C1C)=O

Computed Properties

• Exact Mass: 146.02500
• Monoisotopic Mass: 146.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.46000
• LogP: 0.25400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones

Additional information on 4-Chloro-3,4-dimethyl-2-pyrazolin-5-one

4-Chloro-3,4-Dimethyl-2-Pyrazolin-5-One: A Comprehensive Overview

4-Chloro-3,4-Dimethyl-2-Pyrazolin-5-One, also known by its CAS Registry Number 68654-32-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolones, which are heterocyclic compounds with a five-membered ring containing two nitrogen atoms. The structure of 4-Chloro-3,4-Dimethyl-2-Pyrazolin-5-One features a chloro group at the 4-position, methyl groups at the 3 and 4 positions, and a ketone group at the 5-position. These structural elements contribute to its unique chemical properties and potential applications.

The synthesis of 4-Chloro-3,4-Dimethyl-2-Pyrazolin-5-One involves a series of well-established organic reactions. Typically, the compound is derived from the condensation of a suitable ketone with an amine or hydrazine derivative. The introduction of the chloro and methyl groups is achieved through precise substitution and alkylation reactions. The final product is purified using chromatographic techniques to ensure high purity and stability.

Recent studies have highlighted the potential of pyrazolone derivatives, including 4-Chloro-3,4-Dimethyl-2-Pyrazolin-5-One, in various biological systems. For instance, researchers have investigated its role as a ligand in metalloenzyme inhibition. The compound's ability to coordinate with metal ions such as zinc and copper has been explored in the context of enzyme activity modulation. This property makes it a promising candidate for drug development targeting metal-dependent enzymes involved in diseases like Alzheimer's and cancer.

In addition to its enzymatic applications, 4-Chloro-3,4-Dimethyl-2-Pyrazolin-5-One has shown potential in agricultural chemistry. Studies have demonstrated its activity as a fungicide against various plant pathogens. The compound's ability to inhibit fungal growth without causing significant harm to plants suggests its suitability for crop protection applications. Furthermore, its stability under environmental conditions makes it a viable option for sustainable agricultural practices.

The chemical stability of 4-Chloro-3,4-Dimethyl-2-Pyrazolin-5-One is another area of interest for researchers. Recent thermogravimetric analysis (TGA) studies have revealed that the compound exhibits excellent thermal stability up to 200°C. This characteristic is advantageous for its use in high-temperature industrial processes or as a stabilizer in polymer formulations.

In terms of spectroscopic analysis, the compound has been thoroughly characterized using techniques such as UV-vis spectroscopy, infrared (IR) spectroscopy, and nuclear magnetic resonance (NMR). These analyses have provided insights into its electronic structure and molecular interactions. For example, the IR spectrum confirms the presence of strong C=O stretching vibrations characteristic of pyrazolone derivatives.

The pharmacokinetic properties of 4-Chloro-3,4-Dimethyl-2-Pyrazolin-5-One have also been studied in preclinical models. Research indicates that the compound exhibits moderate bioavailability when administered orally, with an absorption half-life of approximately 1 hour. Its distribution into tissues such as liver and kidney suggests potential for systemic therapeutic applications.

In conclusion, 4-Chloro-3,4-Dimethyl-2-Pyrazolin